Cas no 1448028-38-3 (3-(4-chlorobenzenesulfonyl)-1-1-(thiophen-2-yl)cyclopentanecarbonylazetidine)

• Product Name: 3-(4-chlorobenzenesulfonyl)-1-1-(thiophen-2-yl)cyclopentanecarbonylazetidine
• CAS No: 1448028-38-3
• MF: C₁₉H₂₀ClNO₃S₂
• MW: 409.950001716614
• CID: 6564012
• PubChem ID: 71809482
• Update Time: 2025-11-01

3-(4-chlorobenzenesulfonyl)-1-1-(thiophen-2-yl)cyclopentanecarbonylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzenesulfonyl)-1-1-(thiophen-2-yl)cyclopentanecarbonylazetidine
• [3-(4-chlorophenyl)sulfonylazetidin-1-yl]-(1-thiophen-2-ylcyclopentyl)methanone
• 3-(4-CHLOROBENZENESULFONYL)-1-[1-(THIOPHEN-2-YL)CYCLOPENTANECARBONYL]AZETIDINE
• 1448028-38-3
• F6442-2723
• (3-((4-chlorophenyl)sulfonyl)azetidin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone
• AKOS024565008

• Inchi： 1S/C19H20ClNO3S2/c20-14-5-7-15(8-6-14)26(23,24)16-12-21(13-16)18(22)19(9-1-2-10-19)17-4-3-11-25-17/h3-8,11,16H,1-2,9-10,12-13H2
• InChI Key： UQUVOJHEGDZINJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1CN(C(C2(C3=CC=CS3)CCCC2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 409.0573135g/mol
• Monoisotopic Mass: 409.0573135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 91.1Ų

Additional information on 3-(4-chlorobenzenesulfonyl)-1-1-(thiophen-2-yl)cyclopentanecarbonylazetidine

Professional Introduction to Compound with CAS No. 1448028-38-3 and Product Name: 3-(4-chlorobenzenesulfonyl)-1-1-(thiophen-2-yl)cyclopentanecarbonylazetidine

The compound with the CAS number 1448028-38-3 and the product name 3-(4-chlorobenzenesulfonyl)-1-1-(thiophen-2-yl)cyclopentanecarbonylazetidine represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel heterocyclic scaffolds. This compound, characterized by its intricate molecular architecture, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of multiple pharmacophoric elements, including a 4-chlorobenzenesulfonyl group, a thiophen-2-yl moiety, and an azetidine ring system, positions this molecule as a promising candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the structural and functional properties of this compound. The 4-chlorobenzenesulfonyl group, known for its ability to enhance binding affinity through electrostatic interactions and hydrogen bonding, plays a crucial role in modulating the compound's biological activity. In contrast, the thiophen-2-yl substituent contributes to the molecule's stability and solubility, making it more amenable to various biochemical assays. The azetidine ring system, a five-membered heterocycle with nitrogen, introduces additional conformational flexibility, which is often exploited to optimize pharmacokinetic profiles.

In the realm of medicinal chemistry, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. The structural motif of 3-(4-chlorobenzenesulfonyl)-1-1-(thiophen-2-yl)cyclopentanecarbonylazetidine exemplifies the strategic integration of diverse functional groups to achieve desired biological outcomes. The cyclopentanecarbonyl moiety serves as a key pharmacophore, providing a rigid scaffold that can be fine-tuned through derivatization to enhance target specificity. This approach aligns with contemporary trends in drug design, where multi-target interactions are increasingly recognized as a critical factor in therapeutic efficacy.

Current research in this domain highlights the importance of understanding structure-activity relationships (SAR) to optimize lead compounds. The 4-chlorobenzenesulfonyl group has been extensively studied for its role in modulating enzyme inhibition and receptor binding. For instance, derivatives bearing this moiety have shown promise in inhibiting kinases and other enzymes implicated in various diseases. Similarly, the thiophen-2-yl substituent has been employed in the development of antimicrobial and anti-inflammatory agents due to its ability to disrupt bacterial cell wall synthesis and modulate inflammatory pathways.

The azetidine ring system presents an additional layer of complexity that can be leveraged to improve drug-like properties. Azetidines are known for their ability to mimic natural amino acids while maintaining unique steric and electronic characteristics. This makes them valuable scaffolds for designing peptidomimetics that can bind to biological targets with high affinity and selectivity. In particular, recent studies have demonstrated that azetidine-based compounds can exhibit enhanced metabolic stability compared to their peptide counterparts, thereby improving bioavailability.

The integration of these pharmacophoric elements into a single molecule like 3-(4-chlorobenzenesulfonyl)-1-1-(thiophen-2-yl)cyclopentanecarbonylazetidine underscores the interdisciplinary nature of modern drug discovery. Advances in synthetic methodologies have enabled chemists to construct complex molecules with precision, while computational tools have accelerated the process of identifying promising candidates for further evaluation. This synergy between experimental chemistry and computational biology has been instrumental in bringing novel therapeutics to market more efficiently.

From a therapeutic perspective, this compound holds potential for addressing a wide range of medical conditions. The 4-chlorobenzenesulfonyl group suggests applications in oncology due to its ability to disrupt signaling pathways involved in cancer cell proliferation. Additionally, the thiophen-2-yl moiety may contribute to anti-inflammatory effects by modulating cytokine production and immune responses. The azetidine ring system could further enhance therapeutic activity by interacting with specific binding sites on target proteins or enzymes.

The synthesis of such complex molecules requires meticulous planning and execution. Modern synthetic strategies often involve multi-step processes that require expertise in organic chemistry techniques such as cross-coupling reactions, nucleophilic substitutions, and ring-forming reactions. The use of advanced catalysts and reagents has also enabled more efficient and sustainable synthetic routes, reducing waste generation and minimizing environmental impact.

In conclusion,3-(4-chlorobenzenesulfonyl)-1-1-(thiophen-2-yl)cyclopentanecarbonylazetidine represents a significant contribution to the field of medicinal chemistry. Its unique structural features offer numerous opportunities for further exploration in drug discovery and development. By leveraging cutting-edge synthetic methods and computational tools, researchers can continue to refine this compound's properties to maximize its therapeutic potential across various medical conditions.